Cas no 936498-08-7 (2-Iodo-3,4-difluoroanisole)

• Product Name: 2-Iodo-3,4-difluoroanisole
• CAS No: 936498-08-7
• MF: C₇H₅F₂IO
• MW: 270.015281438828
• MDL: MFCD09261400
• CID: 2196946
• PubChem ID: 27282292
• Update Time: 2025-05-20

2-Iodo-3,4-difluoroanisole Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3,4-difluoroanisole
• 1,2-difluoro-3-iodo-4-methoxybenzene
• AS-37919
• 1,2-Difluoro-3-iodo-4-methoxy-benzene
• 2-Iodo-3 pound not4-difluoroanisole
• DB-330388
• 3,4-Difluoro-2-iodoanisole
• 936498-08-7
• CS-0172535
• AKOS026670734
• MFCD09261400
• LMB49808

• MDL： MFCD09261400
• Inchi： 1S/C7H5F2IO/c1-11-5-3-2-4(8)6(9)7(5)10/h2-3H,1H3
• InChI Key： DEJBZAWEAMZDTM-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=CC=1OC)F)F

Computed Properties

• Exact Mass: 269.93532g/mol
• Monoisotopic Mass: 269.93532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: White to Yellow Solid

2-Iodo-3,4-difluoroanisole Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P264;P270;P301+P312;P330
• Storage Condition：2-8 °C

Additional information on 2-Iodo-3,4-difluoroanisole

2-Iodo-3,4-difluoroanisole: A Comprehensive Overview

The compound 2-Iodo-3,4-difluoroanisole (CAS No. 936498-08-7) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes an anisole backbone substituted with iodine and fluorine atoms at specific positions. The presence of these halogens imparts distinctive chemical properties, making it a valuable material for research and industrial applications.

Recent studies have highlighted the importance of halogenated aromatic compounds like 2-Iodo-3,4-difluoroanisole in the development of advanced materials. For instance, researchers have explored its potential as a precursor for synthesizing novel polymers and high-performance electronics. The combination of iodine and fluorine substituents enhances the molecule's electronic properties, making it suitable for applications in optoelectronics and semiconductor technologies.

The synthesis of 2-Iodo-3,4-difluoroanisole involves a series of precise chemical reactions, including nucleophilic substitution and electrophilic aromatic substitution. These reactions require careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further improved the efficiency of these processes, enabling large-scale production for industrial use.

In terms of chemical properties, 2-Iodo-3,4-difluoroanisole exhibits remarkable stability under various environmental conditions. Its resistance to degradation makes it ideal for use in harsh chemical environments. Additionally, the compound demonstrates excellent solubility in organic solvents, facilitating its application in solution-based chemical processes.

One of the most promising areas of research involving 2-Iodo-3,4-difluoroanisole is its role in drug discovery. Scientists have investigated its potential as a lead compound for developing new pharmaceutical agents. The molecule's unique structure allows for selective interactions with biological targets, making it a valuable tool in medicinal chemistry.

Moreover, 2-Iodo-3,4-difluoroanisole has found applications in the field of nanotechnology. Researchers have utilized its structural properties to create nanoscale materials with enhanced mechanical and electronic characteristics. These materials hold potential for revolutionizing industries such as energy storage and biomedical devices.

The demand for 2-Iodo-3,4-difluoroanisole has grown significantly due to its versatility and performance in diverse applications. As industries continue to seek innovative solutions, this compound is expected to play an increasingly important role in driving technological advancements.